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Compound of Interest

Compound Name: CTK7A

Cat. No.: B15581984

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CTK7A is a water-soluble, cell-permeable hydrazinobenzoylcurcumin compound that functions

as a selective and reversible inhibitor of the p300/CBP and PCAF histone acetyltransferases

(HATs).[1] Its role in epigenetic regulation and potential as an anti-cancer agent make it a

valuable tool in various research applications. Proper dissolution and storage are critical to

ensure the stability and efficacy of CTK7A for reliable and reproducible experimental results.

These application notes provide detailed protocols for the dissolution and storage of CTK7A.

Physicochemical Properties and Solubility
CTK7A is typically supplied as a tan-colored powder.[1] While it is described as a water-soluble

derivative of curcumin, its solubility in aqueous solutions can be influenced by pH.[2][3] For

creating concentrated stock solutions, organic solvents are recommended.

Table 1: Solubility of CTK7A
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Solvent
Solubility
(Quantitative)

Solubility
(Qualitative)

Source

Dimethyl Sulfoxide

(DMSO)
100 mg/mL Highly soluble [1]

Water Data not available
Described as water-

soluble
[2][3][4]

Ethanol Data not available May be soluble

Note: The water solubility of curcumin, a related compound, is known to be low and pH-

dependent. CTK7A, as a water-soluble derivative, is expected to have improved aqueous

solubility, though quantitative limits are not readily available.

Recommended Storage Conditions
Proper storage of CTK7A in both solid and solution form is essential to maintain its stability and

activity.

Table 2: Storage Recommendations for CTK7A

Form
Storage
Temperature

Duration
Recommendati
ons

Source

Solid Powder -20°C Up to 3 years
Store in a dry,

dark place.
[5]

4°C Up to 2 years
For short-term

storage.
[5]

Stock Solution

(in DMSO)
-80°C Up to 6 months

Aliquot to avoid

repeated freeze-

thaw cycles.

[5]

-20°C Up to 1 month
For short-term

storage.
[5]
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Preparation of a 100 mM CTK7A Stock Solution in DMSO
Materials:

CTK7A powder (Molecular Weight: 506.48 g/mol )

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Protocol:

Calculate the required mass of CTK7A:

To prepare 1 mL of a 100 mM stock solution, weigh out 50.65 mg of CTK7A powder.

Dissolution:

Aseptically add the weighed CTK7A powder to a sterile vial.

Add the desired volume of DMSO (e.g., 1 mL for a 100 mM solution).

Vortex the solution until the CTK7A is completely dissolved. Gentle warming (e.g., in a

37°C water bath) can be used to aid dissolution if necessary.

Aliquoting and Storage:

Once fully dissolved, dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes. This minimizes the number of freeze-thaw cycles.

Clearly label the aliquots with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage (up to 6 months).[5]
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Preparation of Working Solutions
For cell-based assays, the concentrated DMSO stock solution should be diluted in the

appropriate cell culture medium to the final desired concentration. It is crucial to ensure that the

final concentration of DMSO in the culture medium is non-toxic to the cells (typically ≤ 0.5%).

Protocol:

Thaw a single aliquot of the CTK7A stock solution at room temperature.

Perform serial dilutions of the stock solution in cell culture medium to achieve the desired

final concentration.

Mix thoroughly by gentle pipetting or inversion.

Add the final working solution to your experimental setup.

Important: Always prepare a vehicle control using the same final concentration of DMSO in

the cell culture medium.
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Caption: Workflow for dissolving and storing CTK7A.
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Caption: CTK7A inhibits p300/CBP and PCAF HAT activity.

Stability and Handling Considerations
Light Sensitivity: As a curcumin derivative, CTK7A may be sensitive to light. It is

recommended to protect solutions from direct light exposure by using amber vials or by

wrapping vials in foil.

pH Sensitivity: The stability of curcumin and its derivatives in aqueous solutions is pH-

dependent. Curcumin is generally more stable in acidic conditions and degrades more

rapidly in neutral and alkaline solutions. While CTK7A is designed for improved water

solubility, it is advisable to prepare fresh aqueous working solutions and avoid prolonged

storage, especially at neutral or alkaline pH.

Freeze-Thaw Cycles: Repeated freezing and thawing of stock solutions can lead to

precipitation and degradation. Aliquoting the stock solution into single-use volumes is highly

recommended to maintain the integrity of the compound.

Hygroscopicity of DMSO: DMSO is hygroscopic and can absorb moisture from the air, which

may affect the solubility and stability of the dissolved compound over time. Use anhydrous

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15581984/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-ctk7a
https://www.benchchem.com/product/b15581984/docs?utm_src=pdf-body#application-notes-and-protocols-for-ctk7a
https://www.benchchem.com/product/b15581984/docs?utm_src=pdf-body#application-notes-and-protocols-for-ctk7a
https://www.benchchem.com/product/b15581984/docs?utm_src=pdf-body#application-notes-and-protocols-for-ctk7a
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581984?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


DMSO and keep stock solution vials tightly sealed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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